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Compound of Interest

Compound Name: Fortunolide A

Cat. No.: B15591360 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the determination of the absolute

configuration of Fortunolide A, a 17-nor-cephalotane-type diterpenoid. The information

presented herein is based on the pivotal study that first reported its definitive stereochemistry,

offering a valuable resource for researchers in natural product chemistry, stereochemistry, and

drug discovery.

Core Findings: The Absolute Configuration of
Fortunolide A
The absolute configuration of Fortunolide A was unequivocally established for the first time

through single-crystal X-ray crystallographic analysis.[1][2][3][4][5][6] This analysis revealed the

precise three-dimensional arrangement of the atoms in the molecule, confirming the

stereochemistry at all chiral centers.

Data Presentation
The crystallographic data for Fortunolide A are summarized in the table below, providing key

parameters from the X-ray diffraction experiment.[1]

Table 1: Crystallographic Data for Fortunolide A
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Parameter Value

Empirical Formula C₁₉H₂₀O₄

Formula Weight 312.35

Crystal System Orthorhombic

Space Group P2₁2₁2₁

Unit Cell Dimensions
a = 10.0126(3) Å, b = 11.2483(4) Å, c =

13.5869(5) Å

Temperature 170 K

Wavelength 1.34139 Å

In addition to the crystallographic data, spectroscopic analysis is crucial for the characterization

of Fortunolide A. The following table presents a comparison of the ¹H and ¹³C NMR data as

reported in the literature.

Table 2: NMR Spectroscopic Data for Fortunolide A[1]
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Position δC (CDCl₃)
δH (CDCl₃, J in
Hz)

δC (pyridine-
d₅)

δH (pyridine-
d₅, J in Hz)

1 133.4 6.20 (d, 11.5) 134.1 6.22 (d, 11.5)

2 126.8 5.95 (d, 11.5) 127.3 5.98 (d, 11.5)

3 149.2 149.8

4 125.1 6.81 (s) 125.8 7.02 (s)

5 140.8 141.5

6 40.8
2.68 (dd, 13.5,

6.0)
41.1 2.75 (m)

2.59 (dd, 13.5,

2.0)
2.65 (m)

7 48.1 2.95 (m) 48.5 3.05 (m)

8 83.2 4.65 (d, 5.0) 83.8 4.75 (d, 5.0)

9 52.3 2.21 (m) 52.8 2.30 (m)

10 42.1 1.95 (m) 42.5 2.05 (m)

11 175.4 176.1

12 81.5 5.01 (s) 82.1 5.15 (s)

13 35.1 2.15 (m) 35.5 2.25 (m)

14 28.2 1.65 (m) 28.6 1.75 (m)

1.55 (m) 1.65 (m)

15 21.8 1.15 (d, 7.0) 22.1 1.20 (d, 7.0)

16 170.2 170.8

18 20.9 2.10 (s) 21.2 2.18 (s)

19 15.2 1.05 (d, 7.0) 15.5 1.10 (d, 7.0)

20 13.9 1.01 (d, 7.0) 14.2 1.08 (d, 7.0)
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Experimental Protocols
The definitive determination of the absolute configuration of Fortunolide A relied on single-

crystal X-ray diffraction analysis.

Single-Crystal X-ray Diffraction Analysis

A suitable single crystal of Fortunolide A was selected and mounted on a diffractometer. The

crystallographic data were collected at a low temperature (170 K) to minimize thermal

vibrations and obtain high-quality diffraction data. The structure was solved using direct

methods and refined by full-matrix least-squares on F². The absolute configuration was

determined based on the anomalous dispersion effects of the constituent atoms.

Visualization of the Determination Workflow
The following diagram illustrates the logical workflow for the determination of the absolute

configuration of Fortunolide A.
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Caption: Workflow for the determination of the absolute configuration of Fortunolide A.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15591360?utm_src=pdf-body-img
https://www.benchchem.com/product/b15591360?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While no specific signaling pathways involving Fortunolide A have been detailed in the

reviewed literature, some related compounds from Cephalotaxus fortunei have demonstrated

significant cytotoxicity against A549 and HL-60 cells.[1][2][3][4][5][6] This suggests potential for

future research into the molecular mechanisms and signaling pathways affected by this class of

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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